Cas no 1804242-93-0 (4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid)

• Product Name: 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid
• CAS No: 1804242-93-0
• MF: C₁₂H₁₁BrF₂O₄
• MW: 337.114150285721
• CID: 4939576
• Update Time: 2025-10-22

4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid

• Inchi： 1S/C12H11BrF2O4/c1-5(13)9(16)6-2-3-7(10(17)12(18)19)8(4-6)11(14)15/h2-5,10-11,17H,1H3,(H,18,19)
• InChI Key： MGKPTPXHGREBGR-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C=CC(C(C(=O)O)O)=C(C(F)F)C=1)=O

Computed Properties

• Exact Mass: 335.98088 g/mol
• Monoisotopic Mass: 335.98088 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 337.11
• XLogP3: 2.3
• Topological Polar Surface Area: 74.6

Additional information on 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid

Professional Introduction to 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic Acid (CAS No. 1804242-93-0)

4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential applications. With a CAS number of 1804242-93-0, this compound represents a fascinating intersection of fluorine chemistry and peptidomimetic design, making it a subject of intense research interest.

The molecular structure of 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid incorporates both a brominated side chain and a difluoromethyl group, which are key features that contribute to its distinct chemical reactivity and biological activity. The presence of these functional groups allows for diverse synthetic possibilities, enabling the development of novel derivatives with tailored properties. This compound has been explored in various contexts, including the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacokinetic profiles.

In recent years, the field of peptidomimetics has seen remarkable advancements, particularly in the design of protease inhibitors and other therapeutic agents. The incorporation of fluorine atoms into molecular structures is well-documented for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacological activity. The difluoromethyl group in 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid is particularly noteworthy, as it has been shown to increase the lipophilicity and binding efficiency of drug candidates. This feature makes it an attractive building block for the development of next-generation therapeutics.

The brominated side chain present in this compound also plays a crucial role in its chemical behavior. Bromine is a versatile halogen that can participate in various reactions, including cross-coupling reactions, which are fundamental in modern synthetic organic chemistry. These reactions allow for the efficient construction of complex molecular architectures, making 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid a valuable intermediate in drug discovery pipelines.

One of the most compelling aspects of this compound is its potential application in the development of kinase inhibitors. Kinases are enzymes that play critical roles in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer. The ability to design molecules that selectively inhibit specific kinases has been a major focus in medicinal chemistry. The unique structural features of 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid, particularly the combination of the difluoromethyl group and the brominated side chain, make it an ideal candidate for generating potent and selective kinase inhibitors.

In addition to its role in kinase inhibition, this compound has also been explored as a precursor for more complex scaffolds. The strategic placement of bromine allows for further functionalization via palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Heck couplings. These reactions enable the introduction of aryl or vinyl groups at specific positions within the molecule, expanding its utility in medicinal chemistry applications.

The synthesis of 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid presents both challenges and opportunities for synthetic chemists. The introduction of multiple functional groups necessitates careful planning to ensure high yields and purity. However, recent advances in synthetic methodologies have made it possible to access complex structures like this one with increasing efficiency. Techniques such as transition-metal catalysis and flow chemistry have significantly streamlined the synthesis process, allowing for scalable production.

The biological evaluation of derivatives derived from 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid has revealed promising activities in several disease models. For instance, studies have shown that certain peptidomimetics based on this scaffold exhibit potent inhibitory effects against various proteases involved in inflammation and cancer progression. These findings underscore the importance of fluorinated compounds in modern drug discovery and highlight the potential therapeutic value of further exploring this chemical space.

The future direction of research involving 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid is likely to focus on expanding its applications into other therapeutic areas. Given its versatile structural features, this compound holds promise not only as a kinase inhibitor but also as a building block for antiviral agents, antimicrobial agents, and other therapeutic modalities. Additionally, computational methods such as molecular modeling and virtual screening are expected to play an increasingly important role in identifying new derivatives with enhanced biological activity.

In conclusion, 4-(2-Bromopropanoyl)-2-(difluoromethyl)mandelic acid (CAS No. 1804242-93-0) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential applications. Its incorporation into peptidomimetic designs and its role as an intermediate in synthetic organic chemistry highlight its importance as a research tool and therapeutic lead compound. As research continues to uncover new ways to leverage fluorine-containing compounds, the significance of this molecule is expected to grow further, contributing to the development of innovative treatments for various diseases.